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Abstract
This technical guide provides a comprehensive overview of the physical state and solubility of

Decanoic acid-d5. Decanoic acid-d5 is the deuterium-labeled version of decanoic acid, a ten-

carbon saturated fatty acid. While specific experimental data for the deuterated form is limited

in publicly available literature, the physical and chemical properties are expected to be nearly

identical to its non-deuterated counterpart, decanoic acid (also known as capric acid). This

document compiles the available data for decanoic acid as a close proxy for Decanoic acid-d5
and outlines standard experimental protocols for determining these properties. Deuterated fatty

acids like Decanoic acid-d5 are valuable tools in metabolic research, serving as tracers and

internal standards for quantitative analysis by nuclear magnetic resonance (NMR) and mass

spectrometry (GC-MS or LC-MS).[1]

Core Physical and Chemical Properties
Decanoic acid is a white crystalline solid at room temperature with a characteristically rancid

odor.[2][3] It may also appear as a colorless to light yellowish oily liquid at temperatures slightly

above its melting point.[4] The deuteration in Decanoic acid-d5 is not expected to significantly

alter these macroscopic properties.
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The following table summarizes the key physical and chemical properties of decanoic acid,

which serve as a reliable reference for Decanoic acid-d5.

Property Value Source(s)

Molecular Formula C₁₀H₁₅D₅O₂ N/A

Molecular Weight ~177.30 g/mol Calculated

Physical State White crystalline solid [2][4]

Melting Point 27 - 32 °C (81 - 90 °F) [5][6]

Boiling Point
268 - 270 °C (514 - 518 °F) at

760 mmHg
[2][5][6][7]

Density ~0.893 g/mL at 25 °C [2]

Water Solubility
Poorly soluble/Insoluble (0.15

g/L at 20 °C)
[4][6]

Solubility in Organic Solvents

Soluble in most organic

solvents including alcohols,

ether, chloroform, benzene,

and acetone. Also soluble in

dilute nitric acid.

[2][4]

Solubility Profile
Decanoic acid's solubility is dictated by its ten-carbon aliphatic chain, which imparts a

significant nonpolar character.

Aqueous Solubility: It is poorly soluble in water.[4] The long hydrocarbon tail limits favorable

interactions with polar water molecules.

Organic Solvent Solubility: It exhibits high solubility in a wide range of organic solvents.[2][4]

This includes alcohols, oils, and non-polar solvents like hexane.[4] It is also soluble in dilute

nitric acid.[3]
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The following are detailed methodologies for determining the physical state and solubility of

fatty acids like Decanoic acid-d5.

Determination of Physical State and Melting Point
The physical state is determined by visual inspection at standard ambient temperature and

pressure. The melting point is a key indicator of purity and can be determined using a melting

point apparatus.

Protocol:

Sample Preparation: A small amount of the crystalline Decanoic acid-d5 is placed into a

capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated slowly and steadily.

Observation: The temperature at which the solid begins to melt and the temperature at which

it completely liquefies are recorded. A pure substance will have a sharp melting point range

of 1-2°C.

Determination of Boiling Point
The boiling point can be determined by simple distillation, which is suitable for purifying organic

liquids and identifying them based on their boiling points.

Protocol:

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a condenser, a thermometer, and a collection flask.

Sample Introduction: A sample of Decanoic acid-d5 is placed in the round-bottom flask.

Heating: The flask is heated, and the temperature of the vapor is monitored with a

thermometer.
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Boiling Point Determination: The temperature will rise and then stabilize at the boiling point of

the substance as the vapor condenses and is collected.

Determination of Solubility
This protocol outlines a qualitative method for assessing the solubility of Decanoic acid-d5 in

various solvents.

Protocol:

Sample Preparation: A small, measured amount of Decanoic acid-d5 (e.g., 10 mg) is added

to a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, ethanol,

chloroform) is added to each test tube.

Mixing: The test tubes are agitated vigorously for a set period (e.g., 2 minutes).

Observation: The solutions are allowed to stand, and the degree of dissolution is observed. A

homogenous solution indicates solubility, while the presence of two distinct layers or solid

particles indicates insolubility.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of

Decanoic acid-d5.
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Workflow for Solubility Determination of Decanoic acid-d5

Preparation

Experiment

Results

Start

Weigh Decanoic acid-d5

Prepare Solvents
(Water, Ethanol, Chloroform, etc.)

Add Solvent to Sample

Agitate Vigorously

Observe for Dissolution

Homogeneous Solution?

Soluble

Yes

Insoluble

No

Record Results

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12410158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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